
In-Depth Technical Guide to the
Physicochemical Properties of 3-Keto Fusidic

Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Keto fusidic acid

Cat. No.: B1141141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Keto fusidic acid, a significant metabolite of the antibiotic fusidic acid. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and antibiotic research.

Chemical Identity and Structure
3-Keto fusidic acid, also known as 3-Oxofusidic acid, is a steroid-like compound and a

primary metabolite of fusidic acid.[1] It is classified as an oxosteroid, characterized by the

presence of a ketone group at the C-3 position of the steroid skeleton, which distinguishes it

from its parent compound, fusidic acid, where a hydroxyl group is present at this position.[1]
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Identifier Value

IUPAC Name

(2Z)-2-

[(4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-

(acetyloxy)-11-hydroxy-4,8,10,14-tetramethyl-3-

oxo-1,2,4,5,6,7,9,11,12,13,15,16-

dodecahydrocyclopenta[a]phenanthren-17-

ylidene]-6-methylhept-5-enoic acid

Synonyms
3-keto FA, 3-Oxofusidic Acid, 3-Didehydrofusidic

acid, Fusidic Acid EP Impurity G[2][3]

CAS Number 4680-37-9[2][4]

Molecular Formula C₃₁H₄₆O₆[2][4]

Molecular Weight 514.69 g/mol [1][4]

SMILES

C[C@H]1[C@@H]2CC[C@@]3(C)--INVALID-

LINK--C[C@H]4\C(=C(/CCC=C(C)C)\C(=O)O)--

INVALID-LINK--

OC(=O)C">C@@H[C@@]2(C)CCC1=O[4][5]

InChI

InChI=1S/C31H46O6/c1-17(2)9-8-10-

20(28(35)36)26-22-15-24(34)27-29(5)13-12-

23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-

25(26)37-19(4)32/h9,18,21-22,24-

25,27,34H,8,10-16H2,1-7H3,(H,35,36)/b26-

20-/t18-,21-,22-,24+,25-,27-,29-,30-,31-/m0/s1[5

]

Physicochemical Properties
The physicochemical properties of 3-Keto fusidic acid are crucial for its biological activity,

formulation, and pharmacokinetic profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/33855/3-keto-fusidic-acid
https://www.axios-research.com/products/fusidic-acid-ep-impurity-g-3-keto-fusidic-acid
https://www.caymanchem.com/product/33855/3-keto-fusidic-acid
https://www.biosynth.com/p/FK24774/4680-37-9-3-keto-fusidic-acid
https://www.caymanchem.com/product/33855/3-keto-fusidic-acid
https://www.biosynth.com/p/FK24774/4680-37-9-3-keto-fusidic-acid
https://www.benchchem.com/product/b1141141
https://www.biosynth.com/p/FK24774/4680-37-9-3-keto-fusidic-acid
https://www.biosynth.com/p/FK24774/4680-37-9-3-keto-fusidic-acid
https://www.lgcstandards.com/FR/en/3-Keto-Fusidic-Acid/p/TRC-K188980
https://www.lgcstandards.com/FR/en/3-Keto-Fusidic-Acid/p/TRC-K188980
https://www.benchchem.com/product/b1141141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Description

Melting Point >185 °C (decomposes)

Solubility

Limited aqueous solubility. Slightly soluble in

chloroform and methanol.[2] For in vitro assays,

it is recommended to dissolve in dimethyl

sulfoxide (DMSO) or ethanol.[1]

pKa (estimated) 4.2 (for the carboxylic acid group)[1]

Appearance White to off-white solid

Stability

Degrades at temperatures above 40°C. It is

recommended to store the lyophilized powder at

-20°C.[1]

Spectral Data
Spectroscopic data is essential for the structural elucidation and confirmation of 3-Keto fusidic
acid.
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Spectroscopic Technique Key Findings

¹³C NMR

A characteristic low-field carbon signal is

observed at approximately δC 216.4 ppm, which

is indicative of the ketone functional group at the

C-3 position.[1][6]

¹H NMR & 2D NMR

¹H-¹H COSY correlations reveal a spin system

of CH₃(28)-CH(4)-CH(5)-CH(6)-CH(7). This

differs from fusidic acid, which also includes a

CH₂(1)-CH₂(2)-CH(3) spin system, confirming

the modification at the C-3 position. HMBC

correlations between H-28, H-5, H-4, and H-2 to

the ketone carbon signal at δC 216.4 provide

definitive confirmation of the ketone group's

location.[1][6]

Mass Spectrometry

The accurate mass is 514.3294 g/mol .[1] High-

resolution mass spectrometry (HRMS) can be

used to confirm the molecular formula.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show a strong

absorption band characteristic of a ketone C=O

stretch, in addition to the characteristic

absorptions for the carboxylic acid and other

functional groups present in the molecule.

Experimental Protocols
The following are generalized experimental protocols for determining the key physicochemical

properties of 3-Keto fusidic acid. These should be adapted and optimized for specific

laboratory conditions.

Melting Point Determination
The melting point can be determined using a standard capillary melting point apparatus.[7][8]

Methodology:
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A small amount of finely powdered 3-Keto fusidic acid is packed into a capillary tube,

sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance first begins to melt and the temperature at which it

is completely molten are recorded as the melting range. Due to decomposition, the

observation of charring should be noted.
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Sample Preparation Measurement Output

Start Powder Sample Pack Capillary Place in Apparatus Heat Slowly Observe Melting Record Range Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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